Cas no 698981-92-9 (5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI))

• Product Name: 5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI)
• CAS No: 698981-92-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 974356
• PubChem ID: 23310748
• Update Time: 2025-04-19

5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI)
• 2,7-dimethyl-7,8-dihydro-6H-quinolin-5-one
• 698981-92-9
• 2,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one
• SCHEMBL4170816
• FAOHRMSNZHTVOC-UHFFFAOYSA-N
• 2,7-Dimethyl-5,6,7,8-tetrahydroquinoline-5-one

• Inchi： 1S/C11H13NO/c1-7-5-10-9(11(13)6-7)4-3-8(2)12-10/h3-4,7H,5-6H2,1-2H3
• InChI Key： FAOHRMSNZHTVOC-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C)N=C2CC(C)C1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų